Cas no 99524-09-1 (L-Prolinamide, L-alanyl-L-alanyl-N-(4-nitrophenyl)-)

• Product name: L-Prolinamide, L-alanyl-L-alanyl-N-(4-nitrophenyl)-
• CAS No: 99524-09-1
• MF: C₁₇H₂₃N₅O₅
• MW: 377.395023584366
• CID: 1992505
• PubChem ID: 11902913

L-Prolinamide, L-alanyl-L-alanyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide, L-alanyl-L-alanyl-N-(4-nitrophenyl)-
• DA-50304
• Ala-Ala-Pro-pNA
• SCHEMBL1296384
• CS-0654343
• (S)-1-(L-alanyl-L-alanyl)-N-(4-nitrophenyl)pyrrolidine-2-carboxamide
• HY-P4461
• 99524-09-1

• Inchi： InChI=1S/C17H23N5O5/c1-10(18)15(23)19-11(2)17(25)21-9-3-4-14(21)16(24)20-12-5-7-13(8-6-12)22(26)27/h5-8,10-11,14H,3-4,9,18H2,1-2H3,(H,19,23)(H,20,24)/t10-,11-,14-/m0/s1
• InChI Key： JJSQTVFRQZPPIV-MJVIPROJSA-N
• SMILES： CC(C(=O)NC(C)C(=O)N1CCCC1C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 377.16991885Da
• Monoisotopic Mass: 377.16991885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų
• XLogP3: -0.2